Cas no 2157-01-9 (2-Propenoic acid,2-methyl-, octyl ester)

2-Propenoic acid, 2-methyl-, octyl ester, also known as octyl methacrylate, is a monofunctional acrylate ester characterized by its long hydrophobic alkyl chain. This compound exhibits low volatility and excellent compatibility with various polymers, making it suitable for use in adhesives, coatings, and elastomers. Its high reactivity in free-radical polymerization allows for efficient crosslinking, enhancing film flexibility and durability. The octyl group contributes to improved water resistance and reduced surface tension in formulated products. Additionally, its low glass transition temperature (Tg) aids in achieving low-temperature performance in acrylic systems. The ester is typically stabilized to prevent premature polymerization during storage and handling.

2-Propenoic acid,2-methyl-, octyl ester structure

2157-01-9 structure

Product Name:2-Propenoic acid,2-methyl-, octyl ester

CAS No:2157-01-9

MF:C₁₂H₂₂O₂

MW:198.301884174347

MDL:MFCD00053813

CID:276732

PubChem ID:16542

Update Time:2025-06-07

2-Propenoic acid,2-methyl-, octyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid,2-methyl-, octyl ester
- N-OCTYL METHACRYLATE, TECHNICAL
- 1-octyl methacrylate
- EINECS 218-465-5
- ethylhexylmethacrylate
- methacrylic acid octyl ester
- Methacrylsaeure-octylester
- N-OCTYL METHACRYLATE
- Octyl 2-methyl-2-propenoate
- Octyl 2-methylacrylate
- Octyl methacrylate
- ENT 8767
- Octyl-2-methyl-2-propenoate
- 2157-01-9
- 2-Propenoic acid, 2-methyl-, octyl ester
- DTXSID6025806
- CCRIS 4850
- octyl 2-methylprop-2-enoate
- NS00049902
- N-Octyl methacrylate,99+%
- MFCD00053813
- D8HK4MM7QV
- AI3-08767
- Octyl 2-methylacrylate #
- SCHEMBL15200
- Methacrylic acid, octyl ester
- FT-0697109
- 2-METHYL-2-PROPENOIC ACID, OCTYL ESTER
- G71455
- 2-METHYL-2-PROPENOIC ACID, N-OCTYL ESTER
- DTXCID505806
- MDL： MFCD00053813
- Inchi： 1S/C12H22O2/c1-4-5-6-7-8-9-10-14-12(13)11(2)3/h2,4-10H2,1,3H3
- InChI Key： NZIDBRBFGPQCRY-UHFFFAOYSA-N
- SMILES： O(C(C(=C)C)=O)CCCCCCCC

Computed Properties

Exact Mass: 198.16200
Monoisotopic Mass: 198.161979940g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 9
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 0.881±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: <-20°C
Boiling Point: 96-100 ºC (3 Torr)
Flash Point: 94.2±7.0 ºC,
Refractive Index: 1.4370 (20 ºC)
Solubility: Very slightly soluble (0.12 g/l) (25 º C),
PSA: 26.30000
LogP: 3.46620

2-Propenoic acid,2-methyl-, octyl ester Security Information

Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Risk Phrases：R36/37/38

2-Propenoic acid,2-methyl-, octyl ester Customs Data

HS CODE：2916140000
Customs Data：

China Customs Code:
2916140000

Overview:

2916140000. Methacrylate. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:80.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916140000. other esters of methacrylic acid. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:80.0%

2-Propenoic acid,2-methyl-, octyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB110746-100 g	n-Octyl methacrylate, 95%; .	2157-01-9	95%	100g	€478.50	2023-01-31
abcr	AB110746-25 g	n-Octyl methacrylate, 95%; .	2157-01-9	95%	25g	€249.50	2023-01-31
abcr	AB110746-25g	n-Octyl methacrylate, 95%; .	2157-01-9	95%	25g	€249.50	2025-02-16
abcr	AB110746-100g	n-Octyl methacrylate, 95%; .	2157-01-9	95%	100g	€478.50	2025-02-16
Ambeed	A1301066-100mg	Octyl methacrylate	2157-01-9	95%	100mg	$64.0	2024-04-21
Ambeed	A1301066-250mg	Octyl methacrylate	2157-01-9	95%	250mg	$109.0	2024-04-21
Ambeed	A1301066-1g	Octyl methacrylate	2157-01-9	95%	1g	$288.0	2024-04-21
A2B Chem LLC	AF31459-100mg	N-OCTYL METHACRYLATE	2157-01-9	95%	100mg	$52.00	2024-04-20
A2B Chem LLC	AF31459-250mg	N-OCTYL METHACRYLATE	2157-01-9	95%	250mg	$88.00	2024-04-20
A2B Chem LLC	AF31459-10g	N-OCTYL METHACRYLATE	2157-01-9	95	10g	$137.00	2024-04-20

2-Propenoic acid,2-methyl-, octyl ester Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:2157-01-9)2-Propenoic acid,2-methyl-, octyl ester

Order Number:A1178878

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 01:40

Price ($):259.0

Email:sales@amadischem.com

Product Official Link

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